5-cyano-N-(2-methoxyphenyl)-2-methyl-6-[(2-oxo-2-phenylethyl)sulfanyl]-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 5-cyano-N-(2-methoxyphenyl)-2-methyl-6-phenacylsulfanyl-4-thiophen-2-yl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C27H23N3O3S2/c1-17-24(26(32)30-20-11-6-7-12-22(20)33-2)25(23-13-8-14-34-23)19(15-28)27(29-17)35-16-21(31)18-9-4-3-5-10-18/h3-14,25,29H,16H2,1-2H3,(H,30,32)
• InChI Key: OAPWLGIVOQHEIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)C2=CC=CC=C2)C#N)C3=CC=CS3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C27H23N3O3S2
• Molecular Weight: 501.6 g/mol

Description

The compound “5-cyano-N-(2-methoxyphenyl)-2-methyl-6-[(2-oxo-2-phenylethyl)sulfanyl]-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide” is a chemical substance with a molecular formula of C27H23N3O3S2. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including a cyano group, a methoxyphenyl group, a methyl group, a phenylethyl sulfanyl group, and a thiophenyl group. The exact arrangement of these groups within the molecule would be determined by the specific synthesis process used.

Scientific Research Applications

Molecular Synthesis and Applications

• Chemical Reactions and Synthesis : Research by Kornev, Tishin, and Sosnovskikh (2019) explores the reactions of chromone-3-carboxamides with cyanothioacetamide, which are relevant to the synthesis of compounds similar to the one . Their study found that these reactions can form various derivatives with potentially useful properties (Kornev, Tishin, & Sosnovskikh, 2019).

• Structural Analysis : A study by Naghiyev et al. (2020) involves the multicomponent reaction of acetoacetanilide with malononitrile, leading to structurally novel products. X-ray crystallography and Hirshfeld surface analysis were used to confirm the structure of these products, which are similar in nature to the compound (Naghiyev et al., 2020).

Biochemical and Medicinal Research

• Antimicrobial Evaluation : Talupur, Satheesh, and Chandrasekhar (2021) synthesized and evaluated the antimicrobial properties of related compounds, which is significant for understanding the potential biomedical applications of the compound (Talupur, Satheesh, & Chandrasekhar, 2021).

• Pharmacological Studies : Schroeder et al. (2009) identified N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. Such studies offer insights into the pharmacological potential of structurally related compounds, like the one being inquired about (Schroeder et al., 2009).

• Insecticidal Properties : Research by Bakhite, Abd-Ella, El-Sayed, and Abdel-Raheem (2014) on pyridine derivatives as insecticides indicates that related compounds may have significant applications in pest control. This study provides a basis for exploring the insecticidal properties of similar compounds (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).